Cas no 610282-46-7 (4-(3-methoxy-4-propoxyphenyl)-1,6-dimethyl-5-nitro-1,2,3,4-tetrahydropyrimidin-2-one)

4-(3-methoxy-4-propoxyphenyl)-1,6-dimethyl-5-nitro-1,2,3,4-tetrahydropyrimidin-2-one structure
610282-46-7 structure
Product Name:4-(3-methoxy-4-propoxyphenyl)-1,6-dimethyl-5-nitro-1,2,3,4-tetrahydropyrimidin-2-one
CAS No:610282-46-7
MF:C16H21N3O5
MW:335.355044126511
CID:6087703
PubChem ID:3396534
Update Time:2025-10-05

4-(3-methoxy-4-propoxyphenyl)-1,6-dimethyl-5-nitro-1,2,3,4-tetrahydropyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(3-methoxy-4-propoxyphenyl)-1,6-dimethyl-5-nitro-1,2,3,4-tetrahydropyrimidin-2-one
    • 4-(3-methoxy-4-propoxyphenyl)-1,6-dimethyl-5-nitro-3,4-dihydropyrimidin-2(1H)-one
    • 2(1H)-Pyrimidinone, 3,4-dihydro-4-(3-methoxy-4-propoxyphenyl)-1,6-dimethyl-5-nitro-
    • 610282-46-7
    • 6-(3-methoxy-4-propoxyphenyl)-3,4-dimethyl-5-nitro-1,6-dihydropyrimidin-2-one
    • Z285141758
    • AKOS001440769
    • F0173-0117
    • AKOS016902760
    • Inchi: 1S/C16H21N3O5/c1-5-8-24-12-7-6-11(9-13(12)23-4)14-15(19(21)22)10(2)18(3)16(20)17-14/h6-7,9,14H,5,8H2,1-4H3,(H,17,20)
    • InChI Key: SPHNZZYQPKOYFB-UHFFFAOYSA-N
    • SMILES: C1(=O)N(C)C(C)=C([N+]([O-])=O)C(C2=CC=C(OCCC)C(OC)=C2)N1

Computed Properties

  • Exact Mass: 335.14812078g/mol
  • Monoisotopic Mass: 335.14812078g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 516
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 96.6Ų

Experimental Properties

  • Density: 1.27±0.1 g/cm3(Predicted)
  • Boiling Point: 526.0±50.0 °C(Predicted)
  • pka: 9.69±0.60(Predicted)

4-(3-methoxy-4-propoxyphenyl)-1,6-dimethyl-5-nitro-1,2,3,4-tetrahydropyrimidin-2-one Pricemore >>

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F0173-0117-10mg
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